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Compound of Interest

Compound Name: 2-Chlorobenzoic Acid-d4

Cat. No.: B584465 Get Quote

Essential Safety and Handling Guide for 2-
Chlorobenzoic Acid-d4
This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Chlorobenzoic Acid-d4. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals.

1. Personal Protective Equipment (PPE)

When handling 2-Chlorobenzoic Acid-d4, the following personal protective equipment is

mandatory to prevent exposure.
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Protective Equipment Specifications

Eye and Face Protection

Chemical safety goggles or glasses compliant

with OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection
Wear appropriate protective gloves to prevent

skin exposure.[2][3]

Skin and Body Protection
Wear a lab coat or appropriate protective

clothing to prevent skin contact.[2][3]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[2] A dust respirator is recommended.[4]

2. Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of the laboratory environment.

Handling:

Avoid contact with skin and eyes.[1][3][5]

Do not breathe in dust.[1][5]

Wash hands thoroughly after handling.[2]

Ensure adequate ventilation in the work area.[1][2]

Minimize dust generation and accumulation.[2]

Storage:

Keep the container tightly closed.[1][5]

Store in a cool, dry, and well-ventilated area.[2][6]
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The recommended storage temperature is 15-25°C.[7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1]

3. First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Get medical attention if irritation develops.[1][5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[2][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Seek medical

attention.[2]

4. Spill and Disposal Procedures

Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Response:

Ensure adequate ventilation.[1][2]

Wear the appropriate personal protective equipment as outlined in Section 1.
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Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable

container for disposal.[1][2]

Clean the spill area with soap and water.

Disposal:

Dispose of the waste material in accordance with national and local regulations.[8]

The material and its container must be disposed of as hazardous waste.[7]

Do not allow the product to enter drains.[7][8]

Contaminated packaging should be handled in the same way as the substance itself.[7]

5. Hazard Information

Hazard Category Description

Acute Oral Toxicity
Harmful if swallowed. The acute oral LD50 is

501 mg/kg in rats.[4][6]

Skin Irritation Causes skin irritation.[7][8]

Eye Irritation
Causes serious eye irritation and risk of serious

eye damage.[1][4][8]

Aquatic Toxicity Harmful to aquatic life.[8]
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Handle 2-Chlorobenzoic Acid-d4
- Avoid dust generation

- Avoid contact and inhalation

Prepare Well-Ventilated Workspace

Decontaminate Work Area
Store Chemical Properly

- Tightly closed
- Cool, dry, ventilated area

Collect Waste
- Contaminated PPE
- Residual chemical

Spill
- Evacuate and ventilate

- Wear PPE
- Contain and collect

Exposure
- Follow First Aid Measures

- Seek Medical Attention

Wash Hands Thoroughly Dispose as Hazardous Waste
(Follow local regulations)
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Caption: Workflow for handling 2-Chlorobenzoic Acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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